Cas no 933698-28-3 ((2-Imidazo[2,1-b][1,3]thiazol-6-yl-1-methylethyl)amine dihydrochloride)

• Product Name: (2-Imidazo[2,1-b][1,3]thiazol-6-yl-1-methylethyl)amine dihydrochloride
• CAS No: 933698-28-3
• MF: C₈H₁₃Cl₂N₃S
• MW: 254.1799
• CID: 5094221
• Update Time: 2022-10-14

(2-Imidazo[2,1-b][1,3]thiazol-6-yl-1-methylethyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-imidazo[2,1-b][1,3]thiazol-6-ylpropan-2-amine
• (2-imidazo[2,1-b][1,3]thiazol-6-yl-1-methylethyl)amine dihydrochloride
• 1-imidazo[2,1-b][1,3]thiazol-6-ylpropan-2-amine;dihydrochloride
• (2-Imidazo[2,1-b][1,3]thiazol-6-yl-1-methylethyl)-amine dihydrochloride
• 1-{imidazo[2,1-b][1,3]thiazol-6-yl}propan-2-amine dihydrochloride
• 1-(Imidazo[2,1-b]thiazol-6-yl)propan-2-amine dihydrochloride
• (2-imidazo[2,1-b][1,3]thiazol-6-yl-1-methylethyl)aminedihydrochloride
• 1-Imidazo[2,1-b][1,3]thiazol-6-yl-2-pr
• (2-Imidazo[2,1-b][1,3]thiazol-6-yl-1-methylethyl)amine dihydrochloride

• Inchi： 1S/C8H11N3S.2ClH/c1-6(9)4-7-5-11-2-3-12-8(11)10-7;;/h2-3,5-6H,4,9H2,1H3;2*1H
• InChI Key： INXBAGBCEXYOME-UHFFFAOYSA-N
• SMILES： Cl[H].Cl[H].S1C([H])=C([H])N2C1=NC(=C2[H])C([H])([H])C([H])(C([H])([H])[H])N([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Topological Polar Surface Area: 71.6

Experimental Properties

• Density: 1.4±0.1 g/cm3

(2-Imidazo[2,1-b][1,3]thiazol-6-yl-1-methylethyl)amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines